1-methyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one

• IUPAC Name: 1-methyl-2H-pyrazolo[3,4-b]pyridin-3-one
• InChI: InChI=1S/C7H7N3O/c1-10-6-5(7(11)9-10)3-2-4-8-6/h2-4H,1H3,(H,9,11)
• InChI Key: KCICHMZBIOESPK-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)C(=O)N1
• Molecular Formula: C7H7N3O
• DSSTOX Substance ID: DTXSID00356059
• Molecular Weight: 149.15 g/mol
• CAS RN: 2942-45-2

Description

“1-methyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one” is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff. It is an off-white solid.

Synthesis Analysis

The synthesis of “1-methyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one” has been reported in various studies. The synthetic strategies and approaches to 1H-pyrazolo[3,4-b]pyridine derivatives have been systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

The molecular structure of “1-methyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one” has been analyzed in several studies. The compound has a complex structure with various functional groups.

Chemical Reactions Analysis

The chemical reactions involving “1-methyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one” have been studied. The compound has been used in the synthesis of kinase inhibitors.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-methyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one” have been analyzed. The compound is an off-white solid with a melting point of 131.5°C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

. The diverse substitution patterns at positions N1, C3, C4, C5, and C6 allow for the creation of a wide range of derivatives, which can be used as building blocks in medicinal chemistry.

Biomedical Applications

. They have been explored for their potential use in treating various diseases, including cancer, due to their ability to interact with biological targets.

Drug Discovery

. They can be modified to enhance their interaction with specific biological targets, potentially leading to the development of new therapeutic agents.

Organic Synthesis

In organic chemistry, these compounds serve as versatile intermediates. .

Material Science

Due to their stable heterocyclic structure, these compounds can be utilized in material science. .

Chemical Biology

. Their ability to bind to specific enzymes or receptors makes them useful tools for probing biological pathways and understanding disease mechanisms.

Mechanism of Action

Target of Action

Similar compounds in the pyrazolo[3,4-b]pyridine family have been associated with various biomedical applications , suggesting a broad range of potential targets.

Mode of Action

It’s known that the compound can exist in two tautomeric forms: the 1h- and 2h-isomers . This tautomeric flexibility might influence its interaction with biological targets.

Result of Action

Similar compounds in the pyrazolo[3,4-b]pyridine family have shown various biological activities , suggesting potential therapeutic applications.

Safety and Hazards

The safety and hazards of “1-methyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one” have been reported. The compound is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed.

Future Directions

The future directions for the research and application of “1-methyl-1H,2H,3H-pyrazolo[3,4-b]pyridin-3-one” are promising. The compound has potential for further exploration due to its significant inhibitory activity.